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Compound Name: 4-Fluoroisoquinoline sulfate
CAS No.: 906820-09-5
Cat. No.: B3030444
Get Quote
. J

4-Fluoroisoquinoline is a halogenated heterocyclic aromatic compound built upon the
isoquinoline framework. While the isoquinoline core itself is a well-established "privileged
structure” in medicinal chemistry, found in numerous alkaloids and synthetic drugs, the
strategic placement of a fluorine atom at the 4-position introduces profound changes to the
molecule's physicochemical and biological properties.[1][2] The high electronegativity and small
size of fluorine can alter the molecule's acidity, basicity, lipophilicity, and metabolic stability.
Critically, the fluorine atom at the 4-position has been reported to enhance the binding affinity of
derivative molecules to their biological targets, making 4-fluoroisoquinoline a highly sought-
after building block in modern drug discovery.[1]

This guide offers a comprehensive exploration of the fundamental chemistry of 4-
fluoroisoquinoline and its salts. It is intended for researchers, synthetic chemists, and drug
development professionals, providing field-proven insights into its synthesis, reactivity, and
application as a key pharmaceutical intermediate.
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A clear understanding of a compound's physical properties is foundational to its application in

synthesis and formulation. 4-Fluoroisoquinoline is typically a white to pale yellow crystalline

solid. Its key properties, along with those of its common sulfate salt, are summarized below.

4-
4-
Property . L Fluoroisoquinoline  Reference
Fluoroisoquinoline
Sulfate
CAS Number 394-67-2 906820-09-5 [31[4]
Molecular Formula CoHeFN CoHsFNO4S [3114]
Molecular Weight 147.15 g/mol 245.23 g/mol [3][4]
Melting Point 34°C Not Available [5]
Boiling Point ~240 °C Not Available [6]
White to slightly pale )
Appearance Not Available
yellow crystal/lump
4-
IUPAC Name 4-fluoroisoquinoline fluoroisoquinoline;sulf [3114]

uric acid

Synthesis of the 4-Fluoroisoquinoline Core

The synthesis of the 4-fluoroisoquinoline scaffold can be approached through several distinct

pathways. The choice of method often depends on the availability of starting materials,

scalability, and desired purity.

Method 1: From 4-Bromoisoquinoline via Halogen

Exchange

This route leverages a lithium-halogen exchange followed by quenching with an electrophilic

fluorine source. It is a common laboratory-scale method for introducing fluorine into a specific

position on an aromatic ring.
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Caption: Synthesis of 4-Fluoroisoquinoline from 4-Bromoisoquinoline.

Detailed Experimental Protocol: Synthesis from 4-
Bromoisoquinoline

This protocol is adapted from established laboratory procedures.[7]

e Reaction Setup: In a flame-dried, three-necked flask under an inert nitrogen atmosphere,
dissolve 4-bromoisoquinoline (1.0 eq) in anhydrous tetrahydrofuran (THF). Cool the solution
to -65 °C using an acetone/dry ice bath.

e Lithiation: Slowly add n-butyllithium (n-BuLi, 2.5 M in hexanes, ~3.4 eq) dropwise to the
solution, maintaining the temperature at -65 °C. The causality behind this low temperature is
to prevent unwanted side reactions and decomposition of the highly reactive organolithium
intermediate. Stir the mixture for 30 minutes at this temperature.

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b3030444/docs?utm_src=pdf-body-img#introduction-the-strategic-importance-of-a-fluorinated-scaffold
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8971782.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Fluorination: In a separate flask, dissolve N-fluorobenzenesulfonimide (NFSI, ~2.2 eq) in
anhydrous THF. Add this solution dropwise to the reaction mixture, again ensuring the
temperature remains at -65 °C. The use of a potent electrophilic fluorine source like NFSI is
critical for efficient F-transfer. Stir the reaction at -65 °C for 1 hour.

e Quenching and Workup: Slowly warm the reaction mixture to room temperature. Quench the
reaction by the careful addition of a saturated aqueous solution of ammonium chloride.

o Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).
Combine the organic layers.

 Purification: Wash the combined organic phase with saturated brine, dry over anhydrous
sodium sulfate, filter, and concentrate under reduced pressure. The resulting crude product
is then purified by silica gel column chromatography to yield 4-fluoroisoquinoline.[7]

Method 2: Schiemann-type Reaction from 4-
Aminoisoquinoline

An alternative, though often more hazardous, industrial process involves the diazotization of 4-
aminoisoquinoline in the presence of fluoroboric acid. The resulting diazonium fluoroborate salt
is then thermally decomposed to yield the desired product.[8] This process starts from
isoquinoline itself, which is first brominated and then subjected to ammonolysis to produce the
4-aminoisoquinoline precursor.[8]

Core Reactivity: The Gateway to Bioactive
Molecules

The true value of 4-fluoroisoquinoline in drug development is realized through its derivatization.
The most critical reaction is the regioselective sulfonation at the 5-position, followed by
conversion to a sulfonyl chloride. This creates a highly reactive electrophilic handle for further
modification.
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One-Pot Synthesis
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Caption: One-pot synthesis of 4-fluoroisoquinoline-5-sulfonyl chloride HCI.

This "one-pot" process is highly efficient as it avoids the isolation of the sulfonic acid
intermediate, making it suitable for large-scale industrial production.[9] The resulting 4-
fluoroisoquinoline-5-sulfonyl chloride is a key intermediate for a class of drugs known as Rho-
kinase (ROCK) inhibitors, such as Ripasudil, which is used in the treatment of glaucoma and

ocular hypertension.[1][10]
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The Role of Salts in Synthesis and Formulation

4-Fluoroisoquinoline, being a nitrogen-containing heterocycle, is basic and readily forms salts
with various acids, such as sulfuric acid and hydrochloric acid.[4] There are several practical
reasons for using the salt form, particularly in large-scale synthesis:

» Improved Handling: Salts are typically stable, non-volatile crystalline solids, which are easier
and safer to handle and store compared to the free base.

e Enhanced Solubility: Salt formation can modulate the solubility profile of the compound,
which can be advantageous in certain reaction or purification steps.

 Purification: Precipitation of the compound as a salt (e.qg., the hydrochloride salt of the
sulfonyl chloride) is an effective method for purification and isolation, separating it from
isomers and other impurities.[9]

Key Derivative: 4-Fluoroisoquinoline-5-sulfonyl
Chloride

This derivative is the cornerstone of 4-fluoroisoquinoline's utility in medicinal chemistry. The
highly reactive sulfonyl chloride group acts as a powerful electrophile, readily reacting with
nucleophiles like amines to form stable sulfonamides.[1]

Primary or Secondary Amine
(RzNH)

4-Fluoroisoquinoline-5-sulfonyl Chloride

i

orms stable C-N bond

Biologically Active
Sulfonamide Derivative

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoroisoquinoline-sulfate
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Large_Scale_Synthesis_of_4_Fluoroisoquinoline_5_sulfonyl_Chloride.pdf
https://www.benchchem.com/product/b1314803
https://www.benchchem.com/product/b3030444/docs?utm_src=pdf-body-img#introduction-the-strategic-importance-of-a-fluorinated-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: General reaction scheme for forming sulfonamide drug candidates.

This reactivity allows for the efficient construction of large libraries of compounds for high-
throughput screening and structure-activity relationship (SAR) studies.[1] The 4-
fluoroisoquinoline scaffold provides the core structure for target binding, while the diverse
groups introduced via the sulfonamide linkage can be modified to optimize potency, selectivity,
and pharmacokinetic properties.

Detailed Industrial Protocol: One-Pot Synthesis of 4-
Fluoroisoquinoline-5-sulfonyl Chloride Hydrochloride

This protocol is adapted from a documented large-scale industrial process and involves highly
corrosive reagents. It must be performed by trained personnel with appropriate safety
measures.[9]

o Sulfonation: In a suitable reactor, charge liquid sulfur trioxide (SOs). Add 4-
fluoroisoquinoline sulfate in portions, maintaining the internal temperature at 30°C. The
reaction is exothermic and requires careful temperature control. Stir the mixture for
approximately 16 hours at 30°C.

e Chlorination: To the same reactor, add thionyl chloride (SOCI2) while maintaining the
temperature at 30°C. Once the addition is complete, heat the mixture to 70°C and stir for 4
hours. This step converts the sulfonic acid intermediate directly to the sulfonyl chloride.

» Quenching: Cool the reaction mixture to 20°C. In a separate vessel, prepare a quench
solution of ice-cold water and methylene chloride, cooled to below 5°C. Slowly and carefully
add the reaction mixture to the quench pot, ensuring the temperature does not exceed 5°C.
This step is highly exothermic and requires efficient cooling.

o Extraction and Neutralization: Separate the organic (methylene chloride) layer. The aqueous
layer can be extracted again with methylene chloride to maximize yield. The combined
organic layers contain the free base of the sulfonyl chloride.

» Salt Formation and Isolation: To the combined organic layer, add a solution of 4N HCI in ethyl
acetate dropwise at a temperature between 18-21°C. Stir the mixture for one hour to allow
for the complete precipitation of the hydrochloride salt.
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 Purification: Collect the precipitated white crystals by filtration, wash with fresh methylene
chloride, and dry under vacuum to yield 4-fluoroisoquinoline-5-sulfonyl chloride hydrochloride
with high purity.[9]

Safety and Handling

4-Fluoroisoquinoline and its derivatives must be handled with care. According to the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals, 4-fluoroisoquinoline is
associated with the following hazards:

e H302: Harmful if swallowed.[3]

e H315: Causes skin irritation.[3]

e H319: Causes serious eye irritation.[3]

o H335: May cause respiratory irritation.[3]

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, must be worn at all times. All manipulations should be performed in a well-ventilated fume
hood.[9]

Conclusion

4-Fluoroisoquinoline represents a premier example of how strategic fluorination can elevate a
known chemical scaffold into a high-value building block for modern pharmaceutical
development. Its well-defined synthesis and predictable reactivity, particularly the regioselective
formation of the 5-sulfonyl chloride derivative, provide a reliable and efficient pathway to novel
therapeutic agents. The insights into its fundamental chemistry, from laboratory-scale synthesis
to industrial production protocols, empower researchers to harness its full potential in the
ongoing quest for new and more effective medicines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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